CD73-IN-1

• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• InChI: InChI=1S/C18H17N3O4S/c19-18(23)14-9-13(5-6-17(14)22)26(24,25)21-12-4-3-11-7-15(10-1-2-10)20-16(11)8-12/h3-10,20-22H,1-2H2,(H2,19,23)
• InChIKey: YUGALILHRFUCAY-UHFFFAOYSA-N

CD73-IN-1: A Non‑Nucleotide Sulfonamide CD73 Inhibitor for Cancer Immunology Research – Technical Profiling & Comparator Evidence

CD73-IN-1 (CAS 2132396‑40‑6) is a synthetic, non‑nucleotide, sulfonamide‑based small‑molecule inhibitor of ecto‑5′‑nucleotidase (CD73), originally disclosed as Example 80 in patent WO 2017153952 A1, assigned to GlaxoSmithKline [1]. Chemically, it is 5‑[[(2‑cyclopropyl‑1H‑indol‑6‑yl)amino]sulfonyl]‑2‑hydroxybenzamide (C₁₈H₁₇N₃O₄S; MW 371.41), a structural class that is markedly distinct from the nucleotide and phosphonate mimetics that dominate the CD73 inhibitor landscape . CD73-IN-1 inhibits recombinant human CD73 with an IC₅₀ of 0.048 μM (48 nM) and mouse CD73 with an IC₅₀ of 0.052 μM in cell‑free enzymatic assays, and it demonstrates functional target engagement in cellular and in vivo models of adenosine‑driven immunosuppression .

• [1] Adams, J. L.; Duffy, K. J.; Graybill, T. L.; Moore, M. L.; Neipp, C. E.; Ralph, J. M.; Squire, M. D. 5‑Sulfamoyl‑2‑hydroxybenzamide derivatives. WO Patent 2017153952 A1, September 14, 2017. View Source

Why CD73-IN-1 Cannot Be Replaced by Any Generic CD73 Inhibitor: Structural and Pharmacological Differentiation

CD73 inhibitors span multiple chemotypes – from nucleotide/phosphonate mimetics (PSB‑12379, OP‑5244) to highly optimized clinical candidates (AB‑680) – yet they differ fundamentally in binding mode, selectivity breadth, pharmacokinetic drivers, and translational readiness [1]. CD73‑IN‑1 belongs to a sulfonamide‑based non‑nucleotide class that interacts with the enzyme through a distinct pharmacophoric geometry, whereas nucleotide analogs are obligate substrate‑site competitors with inherent polyanionic character that limits membrane permeability . Consequently, rank‑order potency in a single biochemical assay cannot predict cellular activity, selectivity over related ectonucleotidases (CD39, NTPDases), or in vivo oral efficacy. The quantitative evidence below establishes the discrete profile of CD73‑IN‑1 against the most scientifically relevant comparators and demonstrates why interchange with AB‑680, PSB‑12379, OP‑5244, or LY‑3475070 without explicit re‑validation would compromise experimental reproducibility and mechanistic interpretation [2].

• [1] Nocentini, A.; Capasso, C.; Supuran, C. T. Small‑molecule CD73 inhibitors for the immunotherapy of cancer: a patent and literature review (2017–present). Expert Opin. Ther. Pat. 2021, 31 (10), 867–876. DOI: 10.1080/13543776.2021.1923694. View Source
• [2] Nocentini, A.; Capasso, C.; Supuran, C. T. Small‑molecule CD73 inhibitors for the immunotherapy of cancer: a patent and literature review (2017–present). Expert Opin. Ther. Pat. 2021, 31 (10), 867–876. View Source

CD73-IN-1: Quantitative Differential Evidence Against the Most Relevant Comparators

Chemical Scaffold Class Differentiation: Non‑Nucleotide Sulfonamide vs. Nucleotide/Phosphonate Mimetics

CD73‑IN‑1 is a non‑nucleotide, non‑phosphonate CD73 inhibitor built on a 5‑sulfamoyl‑2‑hydroxybenzamide core, structurally distinct from the nucleotide mimetics PSB‑12379 (an α,β‑methylene‑ADP derivative with a Ki of 2.21 nM for human CD73 [1]) and OP‑5244 (a monophosphonate with an IC₅₀ of 0.25 nM [2]). Unlike these comparators, CD73‑IN‑1 lacks the polyanionic phosph(on)ate groups that restrict passive membrane permeability and confer susceptibility to extracellular phosphatase degradation. CD73‑IN‑1 exhibits selectivity with no significant inhibition (IC₅₀ > 10 μM) against CD39, alkaline phosphatase, EGFR, or PI3K , whereas nucleotide‑based inhibitors often require extensive medicinal chemistry effort to engineer selectivity away from related purinergic targets.

Evidence Dimension	Chemical scaffold class and intrinsic selectivity window over off‑target ectonucleotidases / kinases
Target Compound Data	Non‑nucleotide sulfonamide; IC₅₀ > 10 μM against CD39, alkaline phosphatase, EGFR, PI3K; selectivity index > 200‑fold versus CD73 IC₅₀
Comparator Or Baseline	PSB‑12379: nucleotide analog (α,β‑methylene‑ADP derivative), Ki = 2.21 nM (human). OP‑5244: monophosphonate, IC₅₀ = 0.25 nM. AB‑680: phosphonate‑containing, Ki = 5 pM, >10,000‑fold selective over CD39.
Quantified Difference	CD73‑IN‑1 is 46‑fold less potent than PSB‑12379 in biochemical assays, ~192‑fold less potent than OP‑5244, and ~9,600‑fold less potent than AB‑680, but occupies a chemically orthogonal scaffold with a distinct off‑target profile.
Conditions	Cell‑free enzymatic assays (recombinant human CD73) and counter‑screening panel at 10 μM.

Why This Matters

For research programs seeking a CD73 inhibitor with a non‑phosph(on)ate chemotype – to avoid confounding interactions with purinergic receptors, improve passive permeability, or establish structure‑activity relationships in a novel chemical series – CD73‑IN‑1 provides a validated entry point that cannot be substituted by nucleotide mimetics.

• [1] Bhattarai, S.; Freundlieb, M.; Pippel, J.; et al. α,β‑Methylene‑ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective Ecto‑5′‑Nucleotidase (CD73) Inhibitors. J. Med. Chem. 2015, 58 (16), 6248–6263. PMID: 26147331. View Source
• [2] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source

Biochemical Potency: CD73-IN-1 IC₅₀ (48 nM) Benchmarked Against Clinical and Preclinical CD73 Inhibitors

In cell‑free enzymatic assays using recombinant human CD73 and AMP as substrate, CD73‑IN‑1 inhibits human CD73 with an IC₅₀ of 0.048 μM (48 nM) and mouse CD73 with an IC₅₀ of 0.052 μM . At 1 μM, CD73‑IN‑1 achieves 96 % inhibition of human CD73 and 94 % inhibition of mouse CD73 compared to vehicle control . For comparison, the clinical candidate AB‑680 exhibits a Ki of 5 pM (roughly 9,600‑fold more potent) for human CD73 [1]. PSB‑12379, a widely used tool compound, has a Ki of 2.21 nM for human CD73 (roughly 22‑fold more potent) [2]. OP‑5244, an orally bioavailable monophosphonate, has an IC₅₀ of 0.25 nM (roughly 192‑fold more potent) [3]. LY‑3475070 (CD73‑IN‑3), a clinical‑stage oral inhibitor, has an IC₅₀ of 28 nM (roughly 1.7‑fold more potent) . CD73‑IN‑1 thus occupies a moderate‑potency position that may be suitable for in vivo pharmacological studies where ultra‑potency is not required or where a non‑phosphonate chemotype is desired.

Evidence Dimension	Inhibitory potency against recombinant human CD73 in cell‑free enzymatic assays
Target Compound Data	CD73‑IN‑1: IC₅₀ = 0.048 μM (48 nM) for human CD73; 0.052 μM for mouse CD73. At 1 μM: 96 % inhibition (human), 94 % (mouse).
Comparator Or Baseline	AB‑680: Ki = 5 pM; PSB‑12379: Ki = 2.21 nM (human); OP‑5244: IC₅₀ = 0.25 nM; LY‑3475070: IC₅₀ = 28 nM
Quantified Difference	CD73‑IN‑1 is 22‑fold less potent than PSB‑12379, 192‑fold less than OP‑5244, 1.7‑fold less than LY‑3475070, and ~9,600‑fold less than AB‑680 in biochemical assays.
Conditions	Recombinant human CD73, AMP substrate, cell‑free assay (assay conditions vary across studies; direct head‑to‑head data not available).

Why This Matters

Procurement decisions should be guided by the potency tier required for the intended experimental system; CD73‑IN‑1 is appropriate when mid‑nanomolar biochemical potency is sufficient and when the non‑phosphonate chemotype offers orthogonal value for SAR exploration or combination studies.

• [1] Bowman, C. E.; Lawson, K. V.; Powers, J. P.; et al. An Exceptionally Potent Inhibitor of Human CD73. Biochemistry 2019, 58 (31), 3331–3334. PMID: 31334635. View Source
• [2] Bhattarai, S.; Freundlieb, M.; Pippel, J.; et al. α,β‑Methylene‑ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective Ecto‑5′‑Nucleotidase (CD73) Inhibitors. J. Med. Chem. 2015, 58 (16), 6248–6263. PMID: 26147331. View Source
• [3] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source

Cellular Target Engagement: Adenosine Reduction in CD73‑High A549 Lung Cancer Cells

In A549 human NSCLC cells (which endogenously express high levels of CD73), treatment with CD73‑IN‑1 at 0.1 μM in the presence of 100 μM AMP reduced extracellular adenosine concentrations by 89 % relative to vehicle control . Importantly, no significant reduction in adenosine was observed in CD73‑knockdown A549 cells, confirming that the effect is CD73‑dependent and not due to off‑target adenosine pathway modulation . By comparison, OP‑5244 achieves complete suppression of adenosine production in H1568 NSCLC cells with an EC₅₀ of 0.79 ± 0.38 nM [1], while AB‑680 demonstrates potent adenosine blockade in human CD8⁺ T cells at picomolar concentrations [2]. The cellular potency gap between CD73‑IN‑1 and more optimized inhibitors is consistent with its moderate biochemical IC₅₀ but does not preclude its utility as an in vivo tool compound at appropriate dosing.

Evidence Dimension	Cellular adenosine production inhibition in human cancer cell lines
Target Compound Data	CD73‑IN‑1: 0.1 μM reduced adenosine by 89 % in A549 cells; no effect in CD73‑KO A549 cells
Comparator Or Baseline	OP‑5244: EC₅₀ = 0.79 nM in H1568 NSCLC cells. AB‑680: adenosine blockade in CD8⁺ T cells at pM concentrations.
Quantified Difference	CD73‑IN‑1 requires ~126‑fold higher concentration than OP‑5244 EC₅₀ to achieve comparable adenosine suppression in a different NSCLC line.
Conditions	A549 cells (CD73‑high) and CD73‑knockdown A549 cells, AMP challenge (100 μM), adenosine quantification.

Why This Matters

Researchers selecting a CD73 inhibitor for cellular adenosine suppression assays should account for the ~100‑fold difference in cellular potency between CD73‑IN‑1 and optimized clinical leads like OP‑5244; CD73‑IN‑1 is best suited to studies where moderate potency is acceptable or where the non‑phosphonate scaffold is a specific experimental requirement.

• [1] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. EC₅₀ = 0.79 nM in H1568 cells. PMID: 32865411. View Source
• [2] Lawson, K. V.; Bowman, C. E.; Jeffrey, J. L.; et al. Discovery of AB680: A Potent and Selective Inhibitor of CD73. J. Med. Chem. 2020, 63 (20), 11448–11468. PMID: 32614585. View Source

In Vivo Oral Efficacy: Tumor Growth Inhibition and Immune Microenvironment Remodeling in A549 Xenograft Model

In an A549 xenograft model in nude mice, oral administration of CD73‑IN‑1 at 30 mg/kg once daily for 21 days achieved a tumor growth inhibition rate (TGIR) of 86 %, while the 10 mg/kg dose achieved 62 % TGIR relative to vehicle . Tumor tissue analysis at the 30 mg/kg dose revealed a 75 % reduction in extracellular adenosine levels and a 2.5‑fold increase in CD8⁺ T cell infiltration . Additionally, in C57BL/6 mice, a single oral dose of 30 mg/kg CD73‑IN‑1 reduced plasma adenosine levels by 78 % following intraperitoneal AMP challenge . For comparison, OP‑5244, administered orally at 30 mg/kg BID, completely inhibited adenosine production in EMT6 syngeneic tumors and reversed AMP‑mediated immunosuppression [1]. CD73‑IN‑1 thus demonstrates oral bioavailability and in vivo target engagement, though its efficacy is documented in a xenograft (immunodeficient) model rather than in a fully immunocompetent syngeneic model.

Evidence Dimension	In vivo oral anti‑tumor efficacy and intratumoral adenosine suppression
Target Compound Data	CD73‑IN‑1: TGIR = 86 % (30 mg/kg QD, 21 days, A549 xenograft); 75 % adenosine reduction; 2.5‑fold CD8⁺ T cell increase; 78 % plasma adenosine reduction (30 mg/kg single dose, AMP challenge).
Comparator Or Baseline	OP‑5244: oral 30 mg/kg BID, complete adenosine inhibition in EMT6 tumors, reversed AMP‑mediated immunosuppression.
Quantified Difference	No head‑to‑head study exists. Both compounds achieve >75 % adenosine reduction in tumor tissue at comparable oral doses, but in different tumor models (xenograft vs. syngeneic).
Conditions	CD73‑IN‑1: A549 xenograft (nude mice), oral gavage QD 21 days. OP‑5244: EMT6 syngeneic (BALB/c), oral BID.

Why This Matters

CD73‑IN‑1 is one of the few non‑phosphonate, sulfonamide‑based CD73 inhibitors with documented oral in vivo efficacy and tumor microenvironment remodeling, making it a valuable tool compound for in vivo pharmacology studies where oral dosing and a novel chemotype are prioritized over maximal potency.

• [1] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source

Immune Effector Cell Activation: IFN‑γ Secretion and CD8⁺ T Cell Cytotoxicity Enhancement

In co‑culture experiments of human PBMCs with A549 tumor cells, CD73‑IN‑1 at 0.05 μM enhanced IFN‑γ secretion 2.8‑fold relative to vehicle, increased CD8⁺ T cell proliferation 1.9‑fold, and elevated the specific lysis rate of A549 cells from 18 % (vehicle) to 42 % . These functional immune readouts are consistent with CD73‑dependent adenosine‑mediated immunosuppression reversal. By comparison, OP‑5244 at concentrations of 4.1–1000 nM rescued AMP‑suppressed CD8⁺ T cell proliferation and cytokine production [1], while AB‑680 potentiated immune checkpoint inhibitor activity in human PBMC functional assays at sub‑nanomolar concentrations [2]. CD73‑IN‑1 achieves comparable functional immune rescue at 50‑fold higher concentration than OP‑5244, consistent with its biochemical potency offset.

Evidence Dimension	Functional immune cell activation (IFN‑γ, proliferation, cytotoxicity) in human PBMC‑tumor co‑culture
Target Compound Data	CD73‑IN‑1 (0.05 μM): 2.8‑fold IFN‑γ ↑, 1.9‑fold CD8⁺ proliferation ↑, 42 % lysis vs. 18 % vehicle
Comparator Or Baseline	OP‑5244: rescued CD8⁺ T cell proliferation at 4.1–1000 nM. AB‑680: potentiated ICI activity at sub‑nM.
Quantified Difference	CD73‑IN‑1 achieves functional rescue at ~50‑fold higher molar concentration than OP‑5244; AB‑680 operates in a substantially lower concentration range.
Conditions	Human PBMC‑A549 co‑culture, AMP‑conditioned immunosuppressive microenvironment.

Why This Matters

CD73‑IN‑1 provides a validated tool to interrogate CD73‑dependent immune suppression in human PBMC‑based functional assays, with quantitatively characterized effects on IFN‑γ, proliferation, and cytotoxicity that enable benchmarking against more potent clinical candidates in immunopharmacology studies.

• [1] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source
• [2] Lawson, K. V.; Bowman, C. E.; Jeffrey, J. L.; et al. Discovery of AB680: A Potent and Selective Inhibitor of CD73. J. Med. Chem. 2020, 63 (20), 11448–11468. PMID: 32614585. View Source

Selectivity Over Ectonucleotidases: CD39 and Alkaline Phosphatase Counter‑Screening

CD73‑IN‑1 at 10 μM shows no significant inhibition of CD39, alkaline phosphatase, EGFR, or PI3K . This corresponds to a selectivity index of >208‑fold versus its human CD73 IC₅₀ (48 nM). In comparison, AB‑680 demonstrates >10,000‑fold selectivity over CD39 (Ki = 5 pM vs. CD39 IC₅₀ > 50 nM) [1]. PSB‑12379 is reported as selective over other ecto‑nucleotidases and ADP‑activated P2Y receptors tested . The selectivity margin of CD73‑IN‑1 is narrower than that of AB‑680 but is sufficient (>200‑fold) to ensure that CD39 and alkaline phosphatase activities are not confounded at concentrations up to 1 μM (where CD73 is inhibited by >96 %). Researchers performing experiments at CD73‑IN‑1 concentrations above 1 μM should include appropriate counter‑screening controls.

Evidence Dimension	Selectivity over related ectonucleotidases (CD39) and unrelated enzymes/receptors
Target Compound Data	CD73‑IN‑1: IC₅₀ > 10 μM for CD39 and alkaline phosphatase; selectivity index > 208‑fold vs. hCD73 IC₅₀
Comparator Or Baseline	AB‑680: >10,000‑fold selectivity over CD39. PSB‑12379: selective over other ecto‑nucleotidases and P2Y receptors.
Quantified Difference	CD73‑IN‑1 selectivity margin is ~50‑fold narrower than AB‑680 but adequate for experiments at ≤1 μM.
Conditions	Counter‑screening panel at 10 μM compound concentration.

Why This Matters

Investigators using CD73‑IN‑1 in cellular systems where CD39 is co‑expressed (e.g., PBMCs, tumor‑immune co‑cultures) can be confident that CD39 activity is preserved at concentrations achieving >96 % CD73 inhibition, but should verify CD39 independence in their specific experimental setup at higher concentrations.

• [1] Lawson, K. V.; Bowman, C. E.; Jeffrey, J. L.; et al. Discovery of AB680: A Potent and Selective Inhibitor of CD73. J. Med. Chem. 2020, 63 (20), 11448–11468. >10,000‑fold selectivity over CD39. PMID: 32614585. View Source

CD73-IN-1: Optimal Research Application Scenarios Derived from Differential Evidence

SAR Exploration of Non‑Nucleotide CD73 Inhibitor Chemotypes

For medicinal chemistry programs seeking to diversify away from nucleotide/phosphonate mimetic CD73 inhibitors, CD73‑IN‑1 serves as a validated sulfonamide‑based starting point with a defined biochemical IC₅₀ (48 nM), selectivity profile (>200‑fold over CD39), and cellular target engagement (89 % adenosine reduction in A549 cells at 0.1 μM) . Its non‑polyanionic structure circumvents the permeability and stability liabilities inherent to nucleotide analogs such as PSB‑12379 and OP‑5244, enabling exploration of structure‑activity relationships in a chemically distinct series [1].

In Vivo Oral Pharmacology Studies Requiring Moderate‑Potency CD73 Tool Compound

CD73‑IN‑1 is suitable for in vivo studies where oral administration is required and where maximal potency is not the primary experimental variable. At 30 mg/kg oral QD, it achieves 86 % tumor growth inhibition in the A549 xenograft model with concomitant 75 % intratumoral adenosine reduction and 2.5‑fold CD8⁺ T cell infiltration . This profile supports its use as an in vivo tool to interrogate CD73‑dependent adenosine signaling in xenograft‑based tumor models, particularly when oral dosing is a logistical requirement [2].

Cellular Immuno‑Oncology Assays: PBMC–Tumor Co‑Culture Functional Rescue

In human PBMC–A549 co‑culture systems, CD73‑IN‑1 at 0.05 μM produces quantitatively defined functional immune outcomes: 2.8‑fold IFN‑γ increase, 1.9‑fold CD8⁺ T cell proliferation, and 2.3‑fold enhanced specific lysis (42 % vs. 18 % vehicle) . These functional readouts make CD73‑IN‑1 a useful reference compound for benchmarking the immune‑activating capacity of novel CD73 inhibitors in AMP‑conditioned immunosuppressive co‑culture assays [1].

Selectivity‑Controlled Experiments in CD39/CD73 Co‑Expressing Systems

CD73‑IN‑1 inhibits CD73 by >96 % at 1 μM while leaving CD39 and alkaline phosphatase activities intact (IC₅₀ > 10 μM) . This >200‑fold selectivity window makes it appropriate for dissecting the relative contributions of CD73‑mediated adenosine production versus CD39‑mediated AMP generation in systems where both ectonucleotidases are functionally present, such as PBMC‑based assays or tumor explant cultures [1].

• [1] Adams, J. L.; Duffy, K. J.; Graybill, T. L.; Moore, M. L.; Neipp, C. E.; Ralph, J. M.; Squire, M. D. 5‑Sulfamoyl‑2‑hydroxybenzamide derivatives. WO Patent 2017153952 A1, September 14, 2017. View Source
• [2] Du, X.; Moore, J.; Fink, B. E.; et al. Orally Bioavailable Small‑Molecule CD73 Inhibitor (OP‑5244) Reverses Immunosuppression through Blockade of Adenosine Production. J. Med. Chem. 2020, 63 (18), 10433–10459. PMID: 32865411. View Source